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Compound of Interest

Compound Name:
Docosyltrimethylammonium

chloride

Cat. No.: B090853 Get Quote

An In-depth Technical Guide to Docosyltrimethylammonium Chloride: Safety, Handling, and

Disposal

Docosyltrimethylammonium chloride, also known by its INCI name Behentrimonium

Chloride and CAS number 17301-53-0, is a quaternary ammonium compound widely utilized in

the cosmetics and personal care industry as a hair conditioning and antistatic agent. Due to its

surfactant properties, it is also found in other industrial applications. This guide provides a

comprehensive overview of the safety, handling, and disposal of Docosyltrimethylammonium
chloride for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
Docosyltrimethylammonium chloride is a waxy, yellow-like organic compound.[1] Key

physical and chemical properties are summarized in the table below.
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Property Value Reference

Chemical Formula C25H54ClN [1]

Molecular Weight 404.16 g/mol [1]

Appearance
White to light yellow flakes or

solid
[2]

Solubility
Soluble in hot water (around

85°C) and oils
[2]

pH (2% solution) 6.0 - 8.0 [2]

Melting Point ~85°C (185°F) [3]

Flash Point ~30°C (86°F) [3]

Toxicological Data
The toxicological profile of Docosyltrimethylammonium chloride indicates that it can cause

skin and eye irritation.[3][4] Ingestion may lead to nausea, vomiting, and diarrhea.[5] The

available quantitative toxicological data is summarized below. It is important to note that

specific oral and dermal LD50 values for Docosyltrimethylammonium chloride are not

readily available in all databases.
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Parameter Species Value Reference

Oral LD50 Rat

536-633 mg/kg bw (for

Steartrimonium

chloride, a related

compound)

[6]

Dermal LD50 - No data available [6]

Aquatic Toxicity, Fish

(Danio Rerio) LC50,

96h

Fish 3.5 mg/L [5]

Aquatic Toxicity,

Invertebrate (Daphnia

magna) EC50, 48h

Invertebrate 1.39 mg/L [5]

Safety and Handling
GHS Hazard Classification
Docosyltrimethylammonium chloride is classified under the Globally Harmonized System

(GHS) with the following hazards:

Skin Corrosion/Irritation: Category 2[7]

Serious Eye Damage/Eye Irritation: Category 1[7]

Hazardous to the aquatic environment, acute toxicity: Category 1[7]

Hazardous to the aquatic environment, long-term toxicity: Category 1[7]

Signal Word: Danger[7]

Hazard Statements:[7]

H315: Causes skin irritation.

H318: Causes serious eye damage.
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H410: Very toxic to aquatic life with long lasting effects.

Personal Protective Equipment (PPE)
When handling Docosyltrimethylammonium chloride, appropriate personal protective

equipment should be worn to minimize exposure:

Eye Protection: Chemical splash goggles and a face shield are recommended.[4]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.[4]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin contact.[4]

Respiratory Protection: If dust or aerosols are generated, a NIOSH-approved respirator

should be used.[8]

Handling Procedures
Avoid breathing dust, fumes, gas, mist, vapors, or spray.[7]

Wash hands thoroughly after handling.[4]

Avoid release to the environment.[4]

Store in a cool, dry, and well-ventilated place.[9]

Keep containers tightly closed when not in use.[8]

Experimental Protocols
Detailed experimental protocols for the safety assessment of Docosyltrimethylammonium
chloride are not publicly available in Safety Data Sheets. However, toxicological and

environmental fate studies for similar quaternary ammonium compounds generally follow

standardized guidelines from organizations such as the Organisation for Economic Co-

operation and Development (OECD) and the U.S. Environmental Protection Agency (EPA).

For instance, a study on the biodegradability and toxicity of a related compound, dodecyl

trimethyl ammonium chloride (DTMAC), followed the guidelines proposed by the USEPA for

ultimate biodegradation assessment.[10] This typically involves incubating the test substance
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with a microbial inoculum from a relevant environmental source (e.g., seawater) and measuring

the depletion of the substance or the production of CO2 over time.[10] Aquatic toxicity tests,

such as those for fish and daphnia, are generally conducted according to OECD Guidelines for

the Testing of Chemicals (e.g., OECD TG 203 for fish acute toxicity and OECD TG 202 for

daphnia acute immobilisation).[5]

Spill and Emergency Procedures
In the event of a spill, the following workflow should be followed:

Initial Assessment Containment Cleanup Decontamination & Disposal

Assess Spill Size
and Immediate Risks Isolate Spill Area Prevent Spread to Drains

and Waterways Wear Appropriate PPE Absorb with Inert Material
(e.g., sand, earth)

Collect Waste into
Labeled Containers

Clean Spill Area with
Water and Detergent

Dispose of Waste According to
Local Regulations

Click to download full resolution via product page

Caption: Workflow for handling a spill of Docosyltrimethylammonium chloride.

Disposal Guidelines
Docosyltrimethylammonium chloride is very toxic to aquatic life with long-lasting effects.[7]

Therefore, it is imperative that this substance and its containers are disposed of as hazardous

waste. Do not allow the product to enter drains or waterways.[9] Disposal must be in

accordance with local, state, and federal regulations.

The following decision-making process should be followed for the disposal of

Docosyltrimethylammonium chloride waste:
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Docosyltrimethylammonium
Chloride Waste

Is the material contaminated?

Unused Product in
Original Container

No

Contaminated Material
(e.g., spill cleanup)

Yes

Consult Local, State, and
Federal Regulations

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Decision tree for the disposal of Docosyltrimethylammonium chloride waste.

Environmental Fate
Quaternary ammonium compounds, in general, have very low vapor pressure and are not

expected to volatilize significantly from soil or water.[11] The primary route of environmental

exposure is through "down-the-drain" disposal to wastewater treatment systems.[11] While

some quaternary ammonium compounds are biodegradable, the process can be slow.[10] Due

to its toxicity to aquatic organisms, release into the environment should be avoided.[7]

First Aid Measures
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In case of exposure to Docosyltrimethylammonium chloride, the following first aid measures

should be taken:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.[4]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical attention if irritation develops.[4]

Ingestion: Do not induce vomiting. Rinse mouth with water. Get medical attention

immediately.[9]

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Get medical attention if symptoms occur.

[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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